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Compound of Interest

Compound Name: Pimicotinib

Cat. No.: B12375259 Get Quote

Essential Safety and Handling Guide for
Pimicotinib
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Pimicotinib (ABSK021), a potent and selective CSF-1R

inhibitor. Adherence to these guidelines is critical to ensure a safe laboratory environment and

to maintain the integrity of your research.

Hazard Identification and Safety Precautions
According to the available Safety Data Sheet (SDS), Pimicotinib is not classified as a

hazardous substance or mixture.[1] However, as a matter of good laboratory practice, it is

prudent to handle this compound with care to avoid unnecessary exposure.

Key Safety Directives:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

Inhalation Precaution: Avoid inhaling dust or aerosols.[1]

Ventilation: Always handle Pimicotinib in a well-ventilated area, preferably within a chemical

fume hood.[1]
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Personal Protective Equipment (PPE)
The consistent use of appropriate personal protective equipment is the most effective measure

to prevent exposure.

PPE Category Item Specification

Hand Protection Gloves
Chemically resistant (e.g.,

nitrile)

Eye/Face Protection Safety Glasses/Goggles ANSI Z87.1 certified

Skin and Body Protection Laboratory Coat Standard, fully buttoned

Chemical and Physical Properties
Understanding the physical and chemical properties of Pimicotinib is fundamental to its safe

handling and storage.

Property Value Source

Molecular Formula C₂₂H₂₄N₆O₃ PubChem[2]

Molecular Weight 420.47 g/mol Selleck Chemicals[3]

CAS Number 2253123-16-7 MedchemExpress[1]

Appearance Powder MedchemExpress

Solubility
DMSO: 84 mg/mL (199.77

mM)
Selleck Chemicals[3]

Water: Insoluble Selleck Chemicals[3]

Ethanol: 21 mg/mL Selleck Chemicals[3]

Storage and Handling
Proper storage is crucial for maintaining the stability and efficacy of Pimicotinib.
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Condition Temperature Duration

Powder -20°C 3 years

In solvent -80°C 6 months

-20°C 1 month

Handling Procedure:

Ensure all required PPE is correctly worn before handling the compound.

Weigh and prepare solutions in a designated area, such as a chemical fume hood, to

minimize inhalation risk.

Keep the container tightly sealed when not in use.[1]

Avoid sources of ignition and direct sunlight.[1]

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

apart. Seek prompt medical attention.[1]

Skin Contact
Remove contaminated clothing. Rinse skin

thoroughly with plenty of water.[1]

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide respiratory support.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[1]
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Spill Response Workflow:

Immediate Actions

Don Appropriate PPE

Containment & Cleanup

Decontamination & Disposal

Evacuate Immediate Area Alert Colleagues & Supervisor Assess Spill Size & Nature

Double Gloves (Nitrile)

Safety Goggles

Lab Coat

Respirator (if large powder spill)

Contain Spill with Absorbent Material

Collect Material with Non-Sparking Tools

For Liquid Spills

Gently Cover Powder Spill with Damp Paper Towels For Powder Spills

Place in a Labeled, Sealable Waste Container Decontaminate Spill Area with Appropriate Solvent Wash Hands Thoroughly Dispose of Waste According to Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for handling a Pimicotinib spill.

Disposal Plan
As Pimicotinib is not classified as a hazardous chemical, standard laboratory procedures for

non-hazardous waste disposal should be followed. However, always consult your institution's

specific guidelines.

Solid Waste (Powder):

Collect waste Pimicotinib powder in a clearly labeled, sealed container.

Dispose of the container in the designated non-hazardous solid chemical waste stream. Do

not mix with general laboratory trash.
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Liquid Waste (Solutions):

For small quantities of aqueous solutions, disposal down the drain with copious amounts of

water may be permissible, subject to local regulations and institutional approval.[1]

Solutions in organic solvents should be collected in a designated, labeled waste container for

non-hazardous chemical liquid waste and disposed of through your institution's chemical

waste program.

Empty Containers:

Triple rinse empty containers with a suitable solvent (e.g., ethanol or water).

Deface or remove the original label.

Dispose of the rinsed container in the appropriate laboratory glass or plastic recycling bin, or

as regular trash if permitted.

By adhering to these safety and handling protocols, you contribute to a secure research

environment for yourself and your colleagues while ensuring the quality and integrity of your

work with Pimicotinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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